Cas no 701228-83-3 (Benzamide,N-cyclooctyl-2,5-dimethyl-)

Benzamide,N-cyclooctyl-2,5-dimethyl- structure

701228-83-3 structure

Product name:Benzamide,N-cyclooctyl-2,5-dimethyl-

CAS No:701228-83-3

MF:C₁₇H₂₅NO

MW:259.3865

CID:557286

PubChem ID:925506

Benzamide,N-cyclooctyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- Benzamide,N-cyclooctyl-2,5-dimethyl-
- Benzamide, N-cyclooctyl-2,5-dimethyl- (9CI)
- N-Cyclooctyl-2,5-dimethylbenzamide
- AC1LI7ZS
- AG-G-73712
- CTK5D1867
- MolPort-002-125-606
- STK215444
- Z32416169
- AKOS001197272
- 701228-83-3
- DTXSID90358941
- Inchi： InChI=1S/C17H25NO/c1-13-10-11-14(2)16(12-13)17(19)18-15-8-6-4-3-5-7-9-15/h10-12,15H,3-9H2,1-2H3,(H,18,19)
- InChI Key： DOGOUXFWBGLNEO-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=C1)C)C(=O)NC2CCCCCCC2

Computed Properties

Exact Mass: 259.19375
Monoisotopic Mass: 259.193614421g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.1

Benzamide,N-cyclooctyl-2,5-dimethyl- Related Literature

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7. A bioresponsive controlled-release bioassay based on aptamer-gated Au nanocages and its application in living cells†

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8. A classical density functional theory for interfacial layering of ionic liquids

Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
9. A 1,2,3-triazolate lithium salt with ionic liquid properties at room temperature†

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